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Compound of Interest

Compound Name:
(BHQ-3)-OSu

hexafluorophosphate

Cat. No.: B15140402 Get Quote

Essential Safety and Handling Guide for (BHQ-3)-
OSu Hexafluorophosphate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (BHQ-3)-OSu hexafluorophosphate. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment. This compound is used for fluorescent labeling of protease substrates.[1]

Chemical Identifier
Property Value

Chemical Name (BHQ-3)-OSu hexafluorophosphate

CAS Number 871240-95-8[1]

Molecular Formula C37H38F6N7O4P[2]

Molecular Weight 789.71 g/mol [1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling

(BHQ-3)-OSu hexafluorophosphate. The following table summarizes the minimum required

PPE.
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Body Part Required PPE Specifications and Notes

Eyes/Face Safety goggles and face shield

Goggles must be splash-proof.

A face shield must be worn

over the goggles when

handling the solid compound

or solutions.[3]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check the

manufacturer's data for

breakthrough times.[3]

Body
Laboratory coat and chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement.[3][4] A

chemical-resistant apron

should be worn over the lab

coat when there is a risk of

splashing.[3]

Respiratory Air-purifying respirator

Use a NIOSH-approved

respirator with appropriate

cartridges if handling the

powder outside of a certified

chemical fume hood or if

aerosolization is possible.[3][5]

Feet Closed-toe shoes
Shoes must fully cover the

feet.[6]

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for (BHQ-3)-OSu hexafluorophosphate is not

readily available, the hazards can be inferred from its components: a Black Hole Quencher™

dye, an N-hydroxysuccinimide (NHS) ester, and a hexafluorophosphate salt.

GHS Hazard Statements (Inferred)
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H303: May be harmful if swallowed.[5]

H313: May be harmful in contact with skin.[5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H333: May be harmful if inhaled.[5]

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Operational Plan: From Receipt to Use
Workflow for Handling (BHQ-3)-OSu
Hexafluorophosphate
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Workflow for handling (BHQ-3)-OSu hexafluorophosphate.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves and safety glasses) during inspection.[3]

If the container is compromised, immediately move it to a chemical fume hood and consult

your institution's safety officer.

2. Storage:

Store (BHQ-3)-OSu hexafluorophosphate at -20°C in a tightly sealed container, protected

from light.
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The storage area should be a designated, well-ventilated, and dry location.

Keep away from incompatible materials such as strong oxidizing agents and acids.[3]

3. Handling and Weighing (in a Chemical Fume Hood):

All handling of the solid compound must be conducted in a certified chemical fume hood to

avoid inhalation of any dust particles.[3]

Use appropriate tools (e.g., anti-static spatula) to handle the solid.

Ensure all necessary PPE is worn correctly.

4. Dissolution:

Dissolve the compound in an appropriate solvent (e.g., DMSO, DMF, or acetonitrile).

Add the solvent slowly to the solid to avoid splashing.

If using a vortex or sonicator, ensure the vial is securely capped.[3]

Disposal Plan
All waste generated from handling (BHQ-3)-OSu hexafluorophosphate is considered

hazardous waste and must be disposed of according to institutional and local regulations.

Waste Segregation and Disposal Protocol
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Waste disposal protocol for (BHQ-3)-OSu hexafluorophosphate.

1. Solid Waste:

Contaminated consumables such as gloves, weighing boats, and pipette tips should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[3]

2. Liquid Waste:

Unused solutions and contaminated solvents should be collected in a separate, sealed, and

labeled hazardous waste container.[3]

Do not pour any waste down the drain.[3]

3. Decontamination:

All non-disposable equipment (e.g., spatulas, glassware) must be decontaminated.

Rinse contaminated surfaces with an appropriate solvent (e.g., ethanol or isopropanol) in a

chemical fume hood, and collect the rinsate as hazardous liquid waste.[3]
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Wash with soap and water after the initial solvent rinse.[3]

Emergency Procedures
Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[7]

Eye Contact

Immediately rinse cautiously with water for

several minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[5][7]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[5][7]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Sweep up the

bulk of the material and finish by wiping with a

damp towel.[5] Collect all cleanup materials in a

sealed container for hazardous waste disposal.

Do not let the product enter drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Cyanine3_DBCO_hexafluorophosphate.pdf
https://www.fishersci.com/store/msds?partNumber=AC352581000&countryCode=US&language=en
https://www.glenresearch.com/media/productattach/import/sds/m20-5933.pdf
https://www.fishersci.com/store/msds?partNumber=AC352581000&countryCode=US&language=en
https://www.glenresearch.com/media/productattach/import/sds/m20-5933.pdf
https://www.fishersci.com/store/msds?partNumber=AC352581000&countryCode=US&language=en
https://www.glenresearch.com/media/productattach/import/sds/m20-5933.pdf
https://www.glenresearch.com/media/productattach/import/sds/m20-5933.pdf
https://www.glenresearch.com/media/productattach/import/sds/m20-5933.pdf
https://www.benchchem.com/product/b15140402?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. chembk.com [chembk.com]

3. benchchem.com [benchchem.com]

4. Personal Protective Equipment | Department of Chemistry and Biochemistry
[chemistry.osu.edu]

5. glenresearch.com [glenresearch.com]

6. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling (BHQ-3)-
OSu hexafluorophosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140402#personal-protective-equipment-for-
handling-bhq-3-osu-hexafluorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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